Cas no 61668-31-3 (1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)-)

1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)- structure
61668-31-3 structure
Product Name:1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)-
CAS No:61668-31-3
MF:C18H15BrO3
MW:359.213904619217
CID:470743
PubChem ID:12328903
Update Time:2025-04-19

1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)-
    • 3-benzoyl-1-(4-bromophenyl)pentane-1,4-dione
    • 61668-31-3
    • DTXSID10490150
    • Inchi: 1S/C18H15BrO3/c1-12(20)16(18(22)14-5-3-2-4-6-14)11-17(21)13-7-9-15(19)10-8-13/h2-10,16H,11H2,1H3
    • InChI Key: IUGCZXBJYRSFDR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CC(C(C)=O)C(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 358.02045
  • Monoisotopic Mass: 358.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.21
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